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Compound of Interest

1-Ethoxy-4-(p-
Compound Name:
tolylethynyl)benzene

Cat. No.: B054540

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Ethoxy-4-(p-tolylethynyl)benzene is a disubstituted alkyne derivative of benzene. Its rigid,
linear structure, conferred by the ethynyl linkage, makes it a molecule of interest in materials
science, particularly in the development of liquid crystals. Understanding its fundamental
physicochemical properties, such as melting and boiling points, is crucial for its synthesis,
purification, and application in various fields, including drug development where such core
structures can be starting points for more complex molecules. This guide provides a detailed
overview of the available data for the melting point of 1-Ethoxy-4-(p-tolylethynyl)benzene and
outlines the standard experimental protocols for determining these properties.

Physicochemical Data

The melting point of 1-Ethoxy-4-(p-tolylethynyl)benzene has been reported, while the boiling
point is not readily available in the current literature. This is not uncommon for high molecular
weight, crystalline organic solids, which may decompose at elevated temperatures before
reaching their boiling point under atmospheric pressure.
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Property Value

Source

Melting Point 108 °C

TCI Chemicals Safety Data
Sheet[1]

TCI Chemicals Product

Specification

106.0 to 110.0 °C

Boiling Point Data not available

TCI Chemicals Safety Data
Sheet[1]

Experimental Protocols

The following are detailed, standard methodologies for the determination of melting and boiling

points of organic compounds like 1-Ethoxy-4-(p-tolylethynyl)benzene.

Melting Point Determination (Capillary Method)

This method is the most common technique for determining the melting point of a solid organic

compound.

Apparatus:

e Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar digital device)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Sample of 1-Ethoxy-4-(p-tolylethynyl)benzene

Procedure:

o Sample Preparation: A small amount of the crystalline 1-Ethoxy-4-(p-tolylethynyl)benzene

is finely ground using a mortar and pestle.
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o Capillary Tube Packing: The open end of a capillary tube is tapped into the ground sample
until a small amount of the solid (2-3 mm in height) is packed into the sealed end.

o Apparatus Setup: The packed capillary tube is placed in the heating block of the melting
point apparatus.

e Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the
expected melting point (in this case, around 85-90 °C).

o Determination: The heating rate is then slowed to 1-2 °C per minute. The temperature at
which the first liquid droplet is observed is recorded as the beginning of the melting range.
The temperature at which the entire sample becomes a clear liquid is recorded as the end of
the melting range.

e Reporting: The melting point is reported as a range from the initial to the final temperature.

Boiling Point Determination (Microscale Method)

For cases where a boiling point can be determined, a microscale method is often employed for
small sample quantities.

Apparatus:

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Sample of the liquid compound
Procedure:

o Sample Preparation: A small amount of the substance (if it were liquid) is placed into the
small test tube.
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« Inverted Capillary: A capillary tube, sealed at one end, is placed open-end-down into the test
tube containing the liquid.

e Heating: The test tube assembly is heated gently in an oil bath.

o Observation: As the temperature rises, air trapped in the capillary tube will bubble out.
Heating is continued until a steady stream of bubbles emerges from the capillary tube.

e Cooling and Determination: The heating is then discontinued. The liquid will begin to cool
and will eventually be drawn up into the capillary tube. The temperature at which the liquid
enters the capillary tube is the boiling point of the substance. This is the point where the
vapor pressure of the substance equals the atmospheric pressure.

Logical Workflow for Physicochemical Property
Determination

The following diagram illustrates the general workflow for the determination of the melting and
boiling points of a solid organic compound.
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Workflow for Melting and Boiling Point Determination

Sample Preparation

Obtain Pure Crystalline Sample

or Boiling Point (if liquid or melts low enough)

oint Determination (if applicable)

Grind Sample to Fine Powder Place Sample in Test Tube with Inverted Capillary

or Melting Point

Melting Point Determination

Pack Capillary Tube Heat Sample Assembly
Heat in Melting Point Apparatus Observe Bubble Stream and Subsequent Liquid Rise
Observe and Record Melting Range Record Boiling Point Temperature

Report Physicochemical Properties

Click to download full resolution via product page

Caption: General experimental workflow for determining the melting and boiling points of a
solid organic compound.
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Signaling Pathways

The concept of signaling pathways is typically associated with biologically active molecules that
interact with cellular components to elicit a response. 1-Ethoxy-4-(p-tolylethynyl)benzene is a
relatively simple organic molecule primarily of interest in materials science. As such, there are
no known or expected biological signaling pathways directly associated with this compound in
the current scientific literature. Its primary applications are not in the realm of pharmacology or
biochemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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